Cas no 222530-35-0 (methyl (1S,3R)-3-aminocyclohexanecarboxylate;hydrochloride)

• Product Name: methyl (1S,3R)-3-aminocyclohexanecarboxylate;hydrochloride
• CAS No: 222530-35-0
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD28167968
• CID: 2193733
• PubChem ID: 122514646
• Update Time: 2025-07-21

methyl (1S,3R)-3-aminocyclohexanecarboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,3r)-methyl 3-aminocyclohexanecarboxylate hydrochloride
• methyl (1S,3R)-3-aminocyclohexane-1-carboxylate hydrochloride
• methyl (1S,3R)-3-aminocyclohexanecarboxylate hydrochloride
• (1S, 3R)-3-Amino-cyclohexanecarboxylic acid methyl ester hydrochloride
• methyl (1S,3R)-3-aminocyclohexanecarboxylate
• methyl (1S,3R)-3-aminocyclohexanecarboxylate;hydrochloride
• 87360-22-3
• WLZ3738
• Methyl (1S,3R)-3-Aminocyclohexanecarboxylate HCl
• cis-Methyl 3-aminocyclohexanecarboxylate hydrochloride
• Cyclohexanecarboxylic acid, 3-amino-, methyl ester, hydrochloride (1:1), (1S,3R)-
• MFCD28167968
• PS-19609
• methyl (1S,3R)-3-aminocyclohexane-1-carboxylate;hydrochloride
• 222530-35-0
• AT10466
• SCHEMBL18047346
• DB-353241

• MDL： MFCD28167968
• Inchi： 1S/C8H15NO2.ClH/c1-11-8(10)6-3-2-4-7(9)5-6;/h6-7H,2-5,9H2,1H3;1H/t6-,7+;/m0./s1
• InChI Key： OOFXENVWECZJBF-UOERWJHTSA-N
• SMILES： C([C@H]1CCC[C@@H](N)C1)(=O)OC.Cl

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (1S,3R)-3-aminocyclohexanecarboxylate;hydrochloride

Recent Advances in the Study of Methyl (1S,3R)-3-Aminocyclohexanecarboxylate Hydrochloride (CAS: 222530-35-0)

Methyl (1S,3R)-3-aminocyclohexanecarboxylate hydrochloride (CAS: 222530-35-0) is a chiral cyclohexane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its stereospecific aminocyclohexane carboxylate structure, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, including novel therapeutics targeting neurological disorders and metabolic diseases. Recent studies have explored its applications in drug design, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable advancements in the study of this compound is its role in the synthesis of gamma-aminobutyric acid (GABA) analogs. Researchers have demonstrated that the stereochemistry of methyl (1S,3R)-3-aminocyclohexanecarboxylate hydrochloride is critical for its interaction with GABA receptors, which are implicated in conditions such as epilepsy, anxiety, and chronic pain. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective GABA_A receptor agonists, showcasing improved binding affinity and reduced off-target effects compared to earlier analogs.

In addition to its neurological applications, this compound has also been investigated for its potential in metabolic disease research. A recent preclinical study (2024) reported in Bioorganic & Medicinal Chemistry Letters utilized methyl (1S,3R)-3-aminocyclohexanecarboxylate hydrochloride as a scaffold for designing dipeptidyl peptidase-4 (DPP-4) inhibitors. These inhibitors are of interest for their role in managing type 2 diabetes by enhancing incretin activity. The study revealed that derivatives of this compound exhibited superior pharmacokinetic profiles, including enhanced oral bioavailability and prolonged half-life.

From a synthetic chemistry perspective, advancements in the enantioselective synthesis of methyl (1S,3R)-3-aminocyclohexanecarboxylate hydrochloride have been a focal point. A 2024 paper in Organic Process Research & Development detailed a novel catalytic asymmetric hydrogenation method, achieving high enantiomeric excess (ee > 99%) and yield (92%). This methodological breakthrough addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for large-scale pharmaceutical production.

Despite these promising developments, challenges remain in optimizing the therapeutic efficacy and safety profile of derivatives based on this scaffold. Ongoing research is exploring structural modifications to further enhance selectivity and reduce potential toxicity. For instance, a collaborative study between academic and industry researchers (2023) identified specific functional groups that could mitigate hepatic metabolism issues observed in early-stage candidates.

In conclusion, methyl (1S,3R)-3-aminocyclohexanecarboxylate hydrochloride (CAS: 222530-35-0) represents a versatile and pharmacologically relevant building block in modern drug discovery. Its applications span neurological and metabolic disorders, supported by continuous improvements in synthetic methodologies and mechanistic understanding. Future research is expected to focus on expanding its utility in targeted therapies and combination treatments, solidifying its position in the pharmaceutical development pipeline.